Cas no 441055-75-0 ((6-(furan-2-yl)pyridin-3-yl)methanamine)

• Product Name: (6-(furan-2-yl)pyridin-3-yl)methanamine
• CAS No: 441055-75-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD09817484
• CID: 328064
• PubChem ID: 20609869
• Update Time: 2025-04-19

(6-(furan-2-yl)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine,6-(2-furanyl)-
• [6-(2-Furyl)pyrid-3-yl]methylamine
• [6-(furan-2-yl)pyridin-3-yl]methanamine
• 5-(AMINOMETHYL)-2-FUR-2-YLPYRIDINE
• (6-(2-furyl)-3-pyridyl)methylamine
• 1-[6-(furan-2-yl)pyridin-3-yl]methanamine
• 5-(Aminomethyl)-2-(fur-2-yl)pyridine
• AG-F-55212
• CTK4I7977
• SBB088918
• (6-(furan-2-yl)pyridin-3-yl)methanamine
• CS-0270925
• Q27455774
• EN300-239900
• DTXSID10609068
• AKOS006345494
• CCG-358178
• 5HQ
• SCHEMBL15941016
• F2167-1019
• FT-0746468
• 441055-75-0
• 2-Bromopyridine-4-N-methylcarboxamide

• MDL： MFCD09817484
• Inchi： 1S/C10H10N2O/c11-6-8-3-4-9(12-7-8)10-2-1-5-13-10/h1-5,7H,6,11H2
• InChI Key： WEPDEUMTQHBFOQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(=CN=1)CN

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05000
• LogP: 2.50060

(6-(furan-2-yl)pyridin-3-yl)methanamine Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：